Cas no 126048-07-5 (Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester)

• Product name: Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
• CAS No: 126048-07-5
• MF: C₁₂H₂₂O₄
• MW: 230.30068
• CID: 1218663
• PubChem ID: 10955377

Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(tetrahydro-2H-pyran-2-yl)oxy]-, methyl ester
• methyl 6-(oxan-2-yloxy)hexanoate
• 126048-07-5
• SCHEMBL10705365
• DTXSID80449711

• Inchi： InChI=1S/C12H22O4/c1-14-11(13)7-3-2-5-9-15-12-8-4-6-10-16-12/h12H,2-10H2,1H3
• InChI Key： RXIZPTUJJOZXSR-UHFFFAOYSA-N
• SMILES： COC(=O)CCCCCOC1CCCCO1

Computed Properties

• Exact Mass: 230.15186
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76